K 114
K 114
Potent amyloid fibril-specific fluorescent dye (EC50 = 20 - 30 nM). Exhibits minimal fluorescence in aqueous buffers and fluoresces brightly in the presence of Aβ, α-synuclein and tau in situ. (Optimum wavelength = 550 nm).
Brand Name:
Vulcanchem
CAS No.:
872201-12-2
VCID:
VC0004641
InChI:
InChI=1S/C22H17BrO2/c23-22-15-18(2-1-16-5-11-20(24)12-6-16)4-10-19(22)9-3-17-7-13-21(25)14-8-17/h1-15,24-25H/b2-1+,9-3+
SMILES:
C1=CC(=CC=C1C=CC2=CC(=C(C=C2)C=CC3=CC=C(C=C3)O)Br)O
Molecular Formula:
C22H17BrO2
Molecular Weight:
393.28
K 114
CAS No.: 872201-12-2
Inhibitors
VCID: VC0004641
Molecular Formula: C22H17BrO2
Molecular Weight: 393.28
| CAS No. | 872201-12-2 |
|---|---|
| Product Name | K 114 |
| Molecular Formula | C22H17BrO2 |
| Molecular Weight | 393.28 |
| IUPAC Name | 4-[(E)-2-[3-bromo-4-[(E)-2-(4-hydroxyphenyl)ethenyl]phenyl]ethenyl]phenol |
| Standard InChI | InChI=1S/C22H17BrO2/c23-22-15-18(2-1-16-5-11-20(24)12-6-16)4-10-19(22)9-3-17-7-13-21(25)14-8-17/h1-15,24-25H/b2-1+,9-3+ |
| Standard InChIKey | OXPHQQMZTXMEGO-RJTULKDBSA-N |
| SMILES | C1=CC(=CC=C1C=CC2=CC(=C(C=C2)C=CC3=CC=C(C=C3)O)Br)O |
| Description | Potent amyloid fibril-specific fluorescent dye (EC50 = 20 - 30 nM). Exhibits minimal fluorescence in aqueous buffers and fluoresces brightly in the presence of Aβ, α-synuclein and tau in situ. (Optimum wavelength = 550 nm). |
| Synonyms | 4,4/'-[(2-Bromo-1,4-phenylene)di-(1E)-2,1-ethenediyl]bisphenol |
| PubChem Compound | 44828481 |
| Last Modified | Nov 11 2021 |
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